Cas no 256414-70-7 (3-Phenyl-2-(trifluoromethyl)thiophene)

• Product Name: 3-Phenyl-2-(trifluoromethyl)thiophene
• CAS No: 256414-70-7
• MF: C₁₁H₇F₃S
• MW: 228.233492136002
• CID: 4711827
• Update Time: 2023-08-15

3-Phenyl-2-(trifluoromethyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 3-phenyl-2-(trifluoromethyl)thiophene
• 3-Phenyl-2-(trifluoromethyl)thiophene

• Inchi： 1S/C11H7F3S/c12-11(13,14)10-9(6-7-15-10)8-4-2-1-3-5-8/h1-7H
• InChI Key： CWWIZEPMWOUWRN-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(F)(F)F)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 208
• Topological Polar Surface Area: 28.2

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 247.9±40.0 °C at 760 mmHg
• Flash Point: 103.7±27.3 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

3-Phenyl-2-(trifluoromethyl)thiophene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)